Cas no 2172566-08-2 (5-cyclobutyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclobutyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172566-08-2
• MF: C₁₁H₁₈N₄O₃
• MW: 254.285622119904
• CID: 5961937
• PubChem ID: 165788733
• Update Time: 2025-05-20

5-cyclobutyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide
• 2172566-08-2
• 5-cyclobutyl-1-[2-(2-hydroxyethoxy)ethyl]-1H-1,2,3-triazole-4-carboxamide
• EN300-1594127

• Inchi： 1S/C11H18N4O3/c12-11(17)9-10(8-2-1-3-8)15(14-13-9)4-6-18-7-5-16/h8,16H,1-7H2,(H2,12,17)
• InChI Key： ZHQOEGMOTSKNOC-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C(=C(C(N)=O)N=N1)C1CCC1

Computed Properties

• Exact Mass: 254.13789045g/mol
• Monoisotopic Mass: 254.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 103Ų

Additional information on 5-cyclobutyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 5-cyclobutyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172566-08-2)

5-cyclobutyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number CAS No. 2172566-08-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its cyclobutyl and triazole moieties, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural features of this compound contribute to its unique chemical properties, which make it a promising candidate for further investigation in various biological and pharmacological contexts.

The compound's structure incorporates a cyclobutyl group, which is known for its stability and ability to influence the conformational flexibility of molecules. This feature is particularly relevant in drug design, as it can affect the binding affinity and selectivity of a compound towards its biological target. Additionally, the presence of a triazole ring suggests potential bioactivity, as triazoles are widely recognized for their role in medicinal chemistry due to their ability to interact with biological systems in diverse ways.

The 1H-1,2,3-triazole-4-carboxamide moiety is another key feature of this compound. Carboxamides are well-known for their versatility in drug design, often serving as pharmacophores that enhance solubility and metabolic stability. The combination of these structural elements suggests that 5-cyclobutyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide may exhibit interesting pharmacological properties. Specifically, the hydroxyethoxy group could facilitate interactions with biological targets while the cyclobutyl ring provides steric hindrance that might improve selectivity.

In recent years, there has been growing interest in the development of novel compounds with triazole cores due to their broad spectrum of biological activities. For instance, studies have shown that triazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 5-cyclobutyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide aligns well with these findings, making it a valuable candidate for further exploration.

The synthesis and characterization of this compound have been subjects of considerable research effort. Advanced synthetic methodologies have been employed to construct the complex framework of this molecule while maintaining high purity and yield. Techniques such as multi-step organic synthesis and modern catalytic processes have been utilized to achieve this goal. The successful preparation of 5-cyclobutyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide represents a significant achievement in synthetic chemistry and opens up new avenues for drug discovery.

The pharmacological evaluation of this compound has also been a focal point of recent studies. In vitro assays have been conducted to assess its interaction with various biological targets relevant to human health. Preliminary results indicate that CAS No. 2172566-08-2 exhibits promising activity against certain disease-related pathways. These findings are particularly encouraging given the increasing demand for innovative therapeutic strategies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules with tailored properties. This versatility underscores the importance of developing versatile building blocks like 5-cyclobutyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide in modern drug discovery pipelines.

In conclusion, 5-cyclobutyl-1-2-(2-hydroxyethoxy)ethyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172566-08) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. Further research is warranted to fully elucidate its potential applications and optimize its use in drug development.